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Compound of Interest

Compound Name: Cellaburate

Cat. No.: B1166861 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Cellaburate (Cellulose

Acetate Butyrate) powder, a versatile polymer used in various pharmaceutical and research

applications. Adherence to these guidelines is crucial to ensure a safe laboratory and

manufacturing environment.

Chemical and Physical Properties
Cellaburate is a thermoplastic cellulose ester. Its properties can vary depending on the degree

of acetylation and butyrylation.
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Property Value Source(s)

Appearance
White, off-white, or greyish-

white powder or granules.[1]
[1]

Odor Odorless to slight.[1][2] [1][2]

Solubility

Practically insoluble in water;

soluble in acetone, formic acid,

and a mixture of equal

volumes of methanol and

methylene chloride.[1][3]

[1][3]

Density
Approximately 1.25 g/mL at

25°C.[3]
[3]

Melting Point 127-240°C.[3] [3]

Hazard Identification and Toxicological Data
Cellaburate powder is primarily considered a combustible dust hazard. While generally of low

toxicity, appropriate handling is necessary to avoid irritation and inhalation.

Health Hazards
Eye Contact: May cause mechanical irritation.[4]

Skin Contact: May cause mild skin irritation upon prolonged contact.[2]

Inhalation: Inhalation of dust may cause respiratory tract irritation.[4]

Ingestion: Expected to have low toxicity if ingested.[4]

Toxicological Data
Test Result Species Source

Oral LD50 > 3,200 mg/kg Rat [5]

Dermal LD50 > 1,000 mg/kg Guinea Pig [5]
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Combustible Dust Hazard
Cellaburate powder is a combustible material and can form explosive dust-air mixtures.[4][5]

The explosibility of a dust is characterized by several parameters, including the Dust

Deflagration Index (Kst), the Minimum Explosible Concentration (MEC), and the Minimum

Ignition Energy (MIE).

Parameter Value Classification Source

Dust Deflagration

Index (Kst)
213 m·bar/s St 1 (Weak Explosion)

Minimum Explosible

Concentration (MEC)
Data not available -

Minimum Ignition

Energy (MIE)
Data not available -

Note: While specific MEC and MIE values for Cellaburate were not found in the available

literature, any finely divided organic powder should be treated as having the potential for a dust

explosion.

Occupational Exposure Limits
Currently, there are no specific occupational exposure limits (OELs) established for

Cellaburate powder. In the absence of a specific limit, it is recommended to adhere to the

limits for "Particulates Not Otherwise Regulated" (PNOR) or Cellulose.

Organization Limit (Total Dust)
Limit (Respirable
Fraction)

Source

OSHA (Cellulose) 15 mg/m³ (8-hr TWA) 5 mg/m³ (8-hr TWA) [6]

NIOSH (Cellulose) 10 mg/m³ (10-hr TWA) 5 mg/m³ (10-hr TWA) [4]

ACGIH (Cellulose) 10 mg/m³ (8-hr TWA) - [6]

Experimental Protocols
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Dust Explosibility Testing (Based on ASTM Standards)
A standard method for determining the explosibility of a dust cloud is outlined in ASTM E1226,

"Standard Test Method for Explosibility of Dust Clouds."

Methodology:

Sample Preparation: The Cellaburate powder is dried and sieved to a specific particle size

distribution, typically passing through a 200-mesh sieve.

Test Apparatus: A 20-liter spherical vessel equipped with a dust dispersion system, an

ignition source (typically chemical ignitors), pressure sensors, and a control unit is used.

Dispersion: A weighed amount of the dust is dispersed into the sphere using compressed air

to form a dust cloud of a specific concentration.

Ignition: After a short delay to allow for turbulence to decay, the ignition source is activated.

Data Acquisition: The pressure rise within the vessel is recorded over time.

Determination of Kst: The maximum rate of pressure rise is determined from the pressure-

time curve. This value is then used to calculate the Kst value using the following formula: Kst

= (dP/dt)max * V^(1/3) Where:

Kst = Dust Deflagration Index (bar·m/s)

(dP/dt)max = Maximum rate of pressure rise (bar/s)

V = Volume of the test vessel (m³)

Explosion Classification: The Kst value is used to classify the dust explosion severity into

one of four classes (St 0, St 1, St 2, or St 3).

Airborne Dust Monitoring (NIOSH Method 0500)
This method is used to determine the total dust concentration in the air.

Methodology:
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Sampling Media: A pre-weighed 37-mm PVC filter with a 5-µm pore size is placed in a two-

piece filter cassette.

Sampling Pump: A personal sampling pump is calibrated to a flow rate of 1 to 2 liters per

minute.

Sample Collection: The cassette is attached to the worker's breathing zone, and the pump is

run for a representative portion of the work shift to collect a known volume of air.

Analysis: The filter is removed in a controlled environment and re-weighed. The difference in

weight represents the total mass of dust collected.

Calculation: The concentration of total dust in the air is calculated by dividing the mass of

collected dust by the volume of air sampled.

Safety and Handling Procedures
Engineering Controls

Ventilation: Use local exhaust ventilation (LEV) at points of dust generation (e.g., weighing

stations, mixers). General laboratory ventilation should provide a minimum of 10 air changes

per hour.[5]

Enclosure: Enclose processes that generate significant amounts of dust.

Housekeeping: Maintain clean work surfaces. Use a vacuum cleaner with a HEPA filter for

cleaning up dust. Avoid sweeping, which can create dust clouds.

Ignition Source Control: Prohibit open flames, smoking, and spark-producing equipment in

areas where Cellaburate powder is handled. Ground all equipment to prevent static

electricity buildup.

Personal Protective Equipment (PPE)
Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

Skin Protection: Wear nitrile gloves and a lab coat.
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Respiratory Protection: For operations with the potential to generate dust concentrations

exceeding the OELs, use a NIOSH-approved N95 respirator or higher.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.[5]

Skin Contact: Wash skin with soap and water. Remove contaminated clothing. Get medical

attention if irritation develops.[5]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical attention.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them 2-4 cupfuls of milk or water. Get medical advice.[7]

Fire and Explosion Response
Extinguishing Media: Use water spray, dry chemical, or carbon dioxide.[5]

Fire-Fighting Procedures: Evacuate the area. Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective clothing. Do not use a solid stream of water,

as it may scatter the dust and create an explosion hazard.
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Hazard Identification and Response Workflow
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The Five Elements of a Dust Explosion

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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